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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanal

Cat. No.: B082722 Get Quote

Essential Safety and Handling Guide for 2-Bromo-2-
methylpropanal
Disclaimer: This document provides essential safety and logistical information for handling 2-
Bromo-2-methylpropanal. A complete Safety Data Sheet (SDS) for this specific compound is

not readily available. Therefore, the following guidance is based on its GHS classification as a

flammable liquid, the general toxicological properties of aldehydes, and detailed safety

information for the structurally similar compound, 2-bromo-2-methylpropane.[1][2][3][4] Users

must conduct a thorough risk assessment for their specific application and scale of use.

Quantitative Data Summary
This table summarizes available physical and safety data for 2-Bromo-2-methylpropanal and

its structural analog, 2-Bromo-2-methylpropane, for comparative purposes.
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Property 2-Bromo-2-methylpropanal 2-Bromo-2-methylpropane

CAS Number 13206-46-7[1] 507-19-7[5]

Molecular Formula C₄H₇BrO[1] C₄H₉Br

Molecular Weight 151.00 g/mol [1] 137.02 g/mol [6]

GHS Classification
Flammable liquid and vapor

(Category 3)[2][7]

Highly flammable liquid and

vapor (Category 2)[6]

Hazard Statements
H226: Flammable liquid and

vapor[2][7]

H225: Highly flammable liquid

and vapor[6]

Signal Word Warning[2][7] Danger[6]

Physical Form Liquid
Colorless to yellow-brown

liquid[5]

Storage Temperature Freezer
Store below +30°C in a

flammables area[5][8]

Operational and Disposal Plans
This section provides procedural, step-by-step guidance for the safe handling and disposal of

2-Bromo-2-methylpropanal.

Hazard Assessment
Primary Hazards: 2-Bromo-2-methylpropanal is classified as a flammable liquid and vapor.

[2][7] Vapors may form explosive mixtures with air and can travel to a source of ignition and

flash back.[9]

Health Hazards: While specific toxicological data is limited, aldehydes as a class can be

toxic, mutagenic, and carcinogenic.[3] They are often irritants to the skin, eyes, and

respiratory system.[5] Skin contact and inhalation should be avoided.[10]

Reactivity Hazards: This compound may be incompatible with strong oxidizing agents and

strong bases.[9]
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.

Protection Type Specification

Eye/Face

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[7] A face shield should be worn in addition

to goggles when there is a splash hazard.[9]

Skin

Wear impervious, flame-retardant antistatic

protective clothing.[3] A lab coat is required. For

significant exposure risk, a chemical splash suit

is recommended.[10]

Hands

Handle with chemical-resistant gloves (e.g.,

nitrile, neoprene) inspected prior to use.[3] Use

proper glove removal technique to avoid skin

contact. Dispose of contaminated gloves after

use.[3]

Respiratory

All work must be conducted in a certified

chemical fume hood. If exposure limits are

exceeded or irritation is experienced, use a full-

face respirator with appropriate cartridges (e.g.,

Type ABEK).[3][7]

Experimental Protocols: Step-by-Step Handling
a. Preparation and Pre-Handling Checks:

Ensure a certified chemical fume hood is operational.

Verify that an ANSI-approved safety shower and eyewash station are immediately accessible

(within 10 seconds travel time).[10]

Assemble all necessary equipment, including non-sparking tools, and place absorbent, spill-

neutralizing materials nearby.[10]
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Ground and bond containers when transferring the material to prevent static discharge.[6]

Don all required PPE before handling the chemical.

b. Handling and Use:

Conduct all operations, including weighing and transferring, inside a chemical fume hood.

[10]

Keep the container tightly closed when not in use.[6]

Avoid all personal contact, including inhalation of vapors.[10]

Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the

handling area.[6]

Use the smallest quantity of the chemical necessary for the experiment.

c. Post-Handling:

Upon completion of work, tightly seal the container and store it in a designated flammables

cabinet.

Decontaminate the work area with soap and water.

Wash hands and any potentially exposed skin thoroughly with soap and water.[10]

Properly dispose of all contaminated waste as described in the disposal plan.

Spill and Emergency Procedures
Small Spill (within a fume hood):

Alert personnel in the immediate area.

Use absorbent pads or a spill kit for flammable liquids to contain the spill. Avoid using

combustible materials like paper towels for initial absorption.
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Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[9]

Clean the spill area with soap and water.

Large Spill (or any spill outside a fume hood):

Evacuate the immediate area.

Remove all sources of ignition.[9]

If safe to do so, increase ventilation to the outside.

Prevent the spill from entering drains.[10]

Call emergency services and notify your institution's environmental health and safety

department.

Fire:

If the fire is small and you are trained, use a dry chemical, CO₂, or alcohol-resistant foam

extinguisher. Do not use water, as it may be ineffective.[9]

For any larger fire, evacuate the area and activate the fire alarm.

Poisonous gases, including hydrogen bromide, may be produced in a fire.[9]

Disposal Plan
Improper disposal can cause significant environmental harm.

Waste Categorization: All waste containing 2-Bromo-2-methylpropanal must be treated as

halogenated organic hazardous waste.[11] Do not mix with non-halogenated waste.[12]

Liquid Waste: Collect all surplus and non-recyclable solutions in a dedicated, clearly labeled,

and sealed container for halogenated organic waste.

Solid Waste: All items contaminated with the chemical (e.g., gloves, pipette tips, absorbent

materials) must be collected in a separate, sealed, and labeled container for solid hazardous
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waste.[11]

Disposal: Arrange for the disposal of all waste through a licensed hazardous waste disposal

company in accordance with local, state, and federal regulations.[3]

Workflow Visualization
The following diagram illustrates the essential workflow for safely handling 2-Bromo-2-
methylpropanal.
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Caption: Safe handling workflow for 2-Bromo-2-methylpropanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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